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Compound of Interest

Compound Name: Dioctylamine

Cat. No.: B052008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of di-n-

octylamine (CAS No: 1120-48-5). Di-n-octylamine is a symmetrical secondary amine

characterized by two n-octyl chains attached to a central nitrogen atom. Its long, nonpolar alkyl

chains and the presence of a secondary amine group define its chemical behavior and physical

characteristics, making it a relevant intermediate in the synthesis of surfactants, corrosion

inhibitors, and metal extractants.[1][2] This document consolidates key quantitative data,

outlines general experimental protocols for property determination, and provides logical

diagrams to illustrate structure-property relationships and experimental workflows.

Core Physical and Chemical Properties
Di-n-octylamine is a colorless to pale yellow liquid or semi-solid at room temperature, with a

characteristic amine-like odor.[1] Its high molecular weight and long alkyl chains result in a high

boiling point and low vapor pressure. It is stable under standard conditions but is incompatible

with strong oxidizing agents and acids.[1][2]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key physical properties of di-n-octylamine compiled from

various sources.
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Property Value Units
Notes and
References

Molecular Formula C₁₆H₃₅N -

Molecular Weight 241.46 g/mol

Boiling Point 297 - 298 °C
At standard

atmospheric pressure.

Melting Point 13 - 16 °C

The substance can

exist as a solid or

liquid near room

temperature.

Density 0.799 g/mL At 25 °C.

Specific Gravity 0.80 - At 20 °C / 20 °C.

Vapor Pressure 0.01 mmHg At 20 °C.

Vapor Density 8.3 -
Relative to air (air =

1).

Refractive Index ~1.443 n20/D At 20 °C.

Flash Point >110 °C Closed cup method.

pKa 11.10 ± 0.19 - Predicted value.

Water Solubility Immiscible -

Solvent Solubility Soluble -

Miscible with various

organic solvents such

as ethanol and ether.

Experimental Protocols
Detailed experimental protocols for the determination of di-n-octylamine's specific physical

properties are not extensively published. However, standard methodologies for liquid amines

are applicable. The following sections describe generalized protocols for key properties.

1. Determination of Boiling Point (Distillation Method)
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The boiling point of a high-boiling liquid like di-n-octylamine is accurately determined using the

distillation method, which measures the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure.

Apparatus: A round-bottom flask, heating mantle, distillation head with a port for a

thermometer, condenser, and a receiving flask.

Protocol:

Sample Preparation: A measured volume of di-n-octylamine is placed into the round-

bottom flask. Boiling chips are added to prevent bumping and ensure smooth boiling.

Apparatus Setup: The distillation apparatus is assembled. The thermometer bulb is

positioned so that its top is level with the side arm of the distillation head leading to the

condenser.

Heating: The flask is gently heated using the heating mantle.

Observation: The temperature is monitored as the liquid heats. The boiling point is the

stable temperature at which the liquid is actively boiling and its vapor is condensing on the

thermometer bulb and dripping into the condenser.

Data Recording: This stable temperature reading is recorded as the boiling point.

Corrections for atmospheric pressure can be applied for higher accuracy.

2. Determination of Density (Pycnometer Method)

A pycnometer, or specific gravity bottle, is a flask with a precise, known volume used for

measuring the density of a liquid.

Apparatus: A pycnometer of known volume, analytical balance.

Protocol:

Preparation: The pycnometer is thoroughly cleaned and dried.

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately

measured using an analytical balance.
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Mass of Pycnometer with Sample: The pycnometer is filled with di-n-octylamine. Care is

taken to ensure no air bubbles are trapped. The filled pycnometer is then weighed again.

The measurement should be performed at a constant temperature (e.g., 25 °C).

Calculation: The mass of the di-n-octylamine is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. Density is calculated by

dividing the mass of the liquid by the known volume of the pycnometer (Density = Mass /

Volume).

3. Determination of Solubility (Qualitative Miscibility Test)

This protocol determines the qualitative solubility of di-n-octylamine in various solvents, based

on the principle of "like dissolves like."

Apparatus: Glass vials or test tubes with solvent-resistant caps, vortex mixer, calibrated

pipettes.

Protocol:

Preparation: All glassware must be clean and dry. The experiment should be conducted at

a controlled temperature.

Procedure: A specific volume (e.g., 1 mL) of the chosen solvent (e.g., water, ethanol,

hexane) is added to a glass vial. An equal volume of di-n-octylamine is added to the same

vial.

Mixing: The vial is securely capped and vigorously mixed using a vortex mixer for 1-2

minutes to ensure thorough interaction between the two liquids.

Observation: The mixture is visually inspected.

Miscible: A single, clear, and homogeneous phase indicates that di-n-octylamine is

soluble in the solvent.

Immiscible/Partially Soluble: The presence of two distinct layers, turbidity, or persistent

cloudiness indicates immiscibility or partial solubility.
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Mandatory Visualizations
The following diagrams illustrate key conceptual and experimental workflows related to the

physical properties of di-n-octylamine.
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Caption: Logical flow of structure-property relationship for di-n-octylamine solubility.
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Caption: Simplified experimental workflow for determining boiling point via distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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